3-(3-Chloro-6-ethoxyphenyl)-1-propene

• IUPAC Name: 4-chloro-1-ethoxy-2-prop-2-enylbenzene
• InChI: InChI=1S/C11H13ClO/c1-3-5-9-8-10(12)6-7-11(9)13-4-2/h3,6-8H,1,4-5H2,2H3
• InChI Key: ZXMLWUKVERLNOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CC=C
• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol

Description

3-(3-Chloro-6-ethoxyphenyl)-1-propene is an organic compound characterized by the presence of a chloro-substituted phenyl ring and an ethoxy group attached to a propene chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chloro-6-ethoxyphenyl)-1-propene typically involves the reaction of 3-chloro-6-ethoxyphenyl derivatives with propene under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) to facilitate the reaction. The reaction is usually carried out at elevated temperatures to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to maintain consistent reaction conditions and high yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-6-ethoxyphenyl)-1-propene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: The chloro group can be substituted with other nucleophiles, such as